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Compound of Interest

Compound Name: Bikaverin

Cat. No.: B1667059 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Bikaverin is a reddish, polyketide pigment with a tetracyclic benzoxanthone structure, primarily

produced by various species of the Fusarium fungus.[1][2][3][4] It has garnered significant

interest in the scientific community due to its diverse biological activities. Bikaverin exhibits

potent antibiotic properties against certain fungi and protozoa, including Leishmania

brasiliensis.[1][2][5][6] Furthermore, it demonstrates notable antitumor activity against various

cancer cell lines, such as Ehrlich ascites carcinoma, leukemia, and sarcoma cells.[1][4] The

primary mechanism of action involves the inhibition of mitochondrial respiration, making it a

valuable tool for studies in cellular metabolism and oncology.[1]

This document provides a detailed protocol for the preparation, handling, and storage of

Bikaverin stock solutions using Dimethyl Sulfoxide (DMSO) as a solvent, ensuring solution

integrity and reproducibility in experimental settings.

Chemical and Physical Properties
Bikaverin is a complex organic molecule with distinct physical characteristics. A summary of its

key properties is provided below.
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Property Value Reference

Chemical Name

6,11-Dihydroxy-3,8-dimethoxy-

1-methylbenzo[b]xanthene-

7,10,12-trione

Synonyms Lycopersin, NSC 215139 [2]

Molecular Formula C₂₀H₁₄O₈ [2]

Molecular Weight 382.32 g/mol [2]

CAS Number 33390-21-5 [2]

Appearance
Brown to reddish-brown solid

powder
[2]

Solubility
Proper solubilization is critical for the accurate and effective use of Bikaverin in experimental

assays. Bikaverin has limited solubility in aqueous solutions but is soluble in several organic

solvents.

Solvent Solubility Notes

DMSO 0.5 - 1.0 mg/mL

May require sonication and/or

gentle warming to fully

dissolve.[1][2] Use of newly

opened, anhydrous DMSO is

recommended as hygroscopic

DMSO can negatively impact

solubility.[2]

Chloroform 0.5 mg/mL N/A

Dichloromethane 0.5 mg/mL N/A

Protocol: Preparing Bikaverin Stock Solution (1 mM)
This protocol describes the preparation of a 1 mM Bikaverin stock solution in DMSO.
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Materials
Bikaverin powder (MW: 382.32 g/mol )

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile, amber or foil-wrapped microcentrifuge tubes

Calibrated analytical balance

Vortex mixer

Bath sonicator or water bath set to 37°C

Calibrated micropipettes and sterile tips

Safety Precautions
Bikaverin is classified as acutely toxic if swallowed (H301).

Always consult the Material Safety Data Sheet (MSDS) before handling.[1]

Use appropriate Personal Protective Equipment (PPE), including gloves, a lab coat, and

safety glasses.

Handle the powder in a chemical fume hood to avoid inhalation.

Step-by-Step Procedure
Equilibrate: Allow the Bikaverin powder vial to warm to room temperature for 15-20 minutes

before opening to prevent condensation.

Weigh: Tare a sterile microcentrifuge tube on the analytical balance. Carefully weigh the

desired amount of Bikaverin powder. For example, to prepare 1 mL of a 1 mM solution,

weigh 0.382 mg of Bikaverin.

Calculate Solvent Volume: Based on the actual weight of Bikaverin, calculate the precise

volume of DMSO required.
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Formula: Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) x Concentration (mol/L))

Example Calculation for 1 mg of Bikaverin to make a 1 mM stock:

Volume (L) = 0.001 g / (382.32 g/mol * 0.001 mol/L) = 0.0026156 L

Volume (mL) = 2.6156 mL

Dissolve: Add the calculated volume of DMSO to the tube containing the Bikaverin powder.

Facilitate Solubilization: Tightly cap the tube and vortex thoroughly. If the powder does not

fully dissolve, use one of the following methods:

Sonication: Place the tube in a bath sonicator for 5-10 minutes.

Warming: Gently warm the solution in a 37°C water bath for 5-10 minutes, vortexing

intermittently.

Verify Dissolution: Ensure the solution is clear and free of any visible particulates. The final

solution will be reddish in color.[2]

Aliquot: To prevent degradation from repeated freeze-thaw cycles, dispense the stock

solution into single-use aliquots in sterile, light-protected microcentrifuge tubes.[2]

Store: Store the aliquots as recommended in Section 5.0.

Stock Solution Preparation Table
The following table provides pre-calculated volumes of DMSO needed to prepare stock

solutions of specific concentrations from a given mass of Bikaverin.
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Mass of Bikaverin
Volume of DMSO
for 0.5 mM Stock

Volume of DMSO
for 1 mM Stock

Volume of DMSO
for 2.62 mM (1
mg/mL) Stock

1 mg 5.231 mL 2.616 mL 1.0 mL

5 mg 26.156 mL 13.078 mL 5.0 mL

10 mg 52.312 mL 26.156 mL 10.0 mL

Storage and Stability
Proper storage is essential to maintain the biological activity of Bikaverin.

Form
Storage
Temperature

Stability Period Notes

Solid Powder -20°C At least 3 years

Keep sealed and

protected from light.[1]

[2]

DMSO Stock Solution -20°C Up to 1 month
Aliquot to avoid

freeze-thaw cycles.[2]

DMSO Stock Solution -80°C Up to 6 months
Recommended for

long-term storage.[2]

Mechanism of Action Overview
Bikaverin's biological effects are primarily attributed to its potent inhibition of mitochondrial

function. It disrupts cellular energy production by targeting the electron transport chain (ETC).

Specifically, Bikaverin inhibits both succinate-linked and NAD-linked respiration.[1] At higher

concentrations (≥50 µg/mL), it acts as an uncoupling agent for oxidative phosphorylation,

dissipating the proton gradient required for ATP synthesis.[1]
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Caption: Bikaverin's mechanism of action targeting Complex I and II.

Experimental Workflow
The following diagram illustrates the standardized workflow for preparing Bikaverin stock

solutions.
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Caption: Standard workflow for preparing Bikaverin stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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